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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of deuterated

alpha-ketoglutaric acid (α-KG), a critical metabolite and signaling molecule. This document is

intended for researchers, scientists, and drug development professionals who utilize stable

isotope-labeled compounds for metabolic research, drug discovery, and diagnostics. In addition

to a comparative summary of commercial suppliers, this guide details relevant experimental

protocols and key signaling pathways involving α-KG.

Commercial Availability of Deuterated α-Ketoglutaric
Acid
The selection of a suitable commercial supplier for deuterated α-KG is critical for the success of

isotopic tracing studies. Key factors for consideration include the degree and position of

deuteration, chemical purity, isotopic enrichment, available formulations (e.g., free acid, salt),

and lot-to-lot consistency. Below is a summary of major commercial suppliers and their

deuterated α-KG product offerings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1511390?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1511390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Degree of
Deuteration

Isotopic
Enrichment/
Purity

CAS
Number

Application
s

Cambridge

Isotope

Laboratories,

Inc.

α-Ketoglutaric

acid (D6,

98%)

D6

98%

Chemical

Purity

1173021-86-

7

Biomolecular

NMR,

Metabolism,

Metabolomics

[1][2]

MedChemEx

press

2-Ketoglutaric

acid-d4
D4 Not specified Not specified

Intermediate

in the Krebs

cycle,

nitrogen

assimilation[3

]

2-Ketoglutaric

acid-d6
D6 Not specified Not specified

Intermediate

in the Krebs

cycle,

nitrogen

assimilation[4

]

CDN

Isotopes

2-Oxo-1,5-

pentanedioic

Acid-d6

D6 98 atom % D
1173021-86-

7
Not specified

Santa Cruz

Biotechnolog

y

α-

Ketoglutaric-

d6 Acid

D6 Not specified
1173021-86-

7
Not specified

Toronto

Research

Chemicals

alpha-
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Acid-d6
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1173021-86-

7
Not specified

Key Signaling Pathways Involving α-Ketoglutaric
Acid
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Alpha-ketoglutarate is a central node in cellular metabolism, participating in and influencing

several critical signaling pathways beyond its well-known role in the Krebs cycle. Its availability

can directly impact cellular processes ranging from energy homeostasis and epigenetic

regulation to hypoxia response.

The Krebs Cycle (Tricarboxylic Acid Cycle)
The Krebs cycle is the primary metabolic pathway for the aerobic oxidation of carbohydrates,

fatty acids, and amino acids to produce energy in the form of ATP. α-KG is a key intermediate in

this cycle.
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Figure 1: α-Ketoglutarate in the Krebs Cycle.

Hypoxia-Inducible Factor (HIF-1α) Signaling
Under normoxic conditions, α-KG acts as a crucial cofactor for prolyl hydroxylase domain

(PHD) enzymes, which hydroxylate the alpha subunit of Hypoxia-Inducible Factor 1 (HIF-1α).[5]

This hydroxylation targets HIF-1α for proteasomal degradation. In hypoxic conditions, the lack

of oxygen as a substrate for PHDs leads to the stabilization of HIF-1α, allowing it to translocate

to the nucleus and activate genes involved in the adaptive response to low oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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